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Compound of Interest

Compound Name:
3-Hydroxy-4,5-dimethylfuran-

2(5H)-one

Cat. No.: B146786 Get Quote

For Immediate Reference: Disposal and Safety Procedures

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-4,5-dimethylfuran-2(5H)-one, also known as Sotolon. Researchers, scientists, and

drug development professionals should adhere to these step-by-step procedures to ensure

safe handling and compliance with environmental regulations.

Hazard and Safety Information
Sotolon is a potent aroma compound. While some safety data sheets (SDS) do not classify it

as a hazardous substance under certain regulations, others indicate that it may be harmful if

swallowed and can cause skin and eye irritation.[1] Therefore, appropriate personal protective

equipment (PPE) should always be worn when handling this chemical.
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Property Value Reference

Molecular Formula C₆H₈O₃ [2]

Molecular Weight 128.13 g/mol [3]

Appearance Crystalline solid or liquid [2][4]

Odor

Maple syrup, caramel, burnt

sugar at low concentrations;

Fenugreek, curry at high

concentrations

[5]

Flash Point > 100 °C (> 212 °F) [6]

Disposal Workflow
The following diagram outlines the decision-making process for the disposal of 3-Hydroxy-4,5-
dimethylfuran-2(5H)-one.
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Disposal Workflow for 3-Hydroxy-4,5-dimethylfuran-2(5H)-one

Assess Waste Stream
(Unused product, contaminated labware, spill residue)

Consult Institutional EHS Guidelines & Local Regulations

Segregate Waste
(Keep separate from other chemical waste streams unless advised otherwise)

Is the container empty?

Triple rinse with a suitable solvent
(e.g., ethanol or acetone)

Yes

Package and Label Waste Container
(Contents: 3-Hydroxy-4,5-dimethylfuran-2(5H)-one waste, Hazard classification if applicable)

No

Collect rinsate as chemical waste Dispose of rinsed container as regular lab glass/plastic

Store waste in a designated, well-ventilated area

Arrange for pickup by a licensed chemical waste disposal company

Click to download full resolution via product page

Disposal Workflow Diagram
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Experimental Protocols: Step-by-Step Disposal
Procedure
1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat.

Use chemical-resistant gloves (e.g., nitrile).

Wear safety glasses or goggles to protect from splashes.

2. Waste Collection:

Unused or Surplus Material: Do not dispose of 3-Hydroxy-4,5-dimethylfuran-2(5H)-one
down the drain.[1] Collect the chemical in its original container or a designated, compatible,

and clearly labeled waste container.

Contaminated Materials: Any materials such as pipette tips, weigh boats, or absorbent pads

that have come into contact with the chemical should be considered contaminated. Place

these items in a sealed and labeled waste container.

Solutions: Solutions containing 3-Hydroxy-4,5-dimethylfuran-2(5H)-one should be

collected as chemical waste.

3. Container Management:

Empty Containers: An "empty" container may still retain product residue. To decontaminate,

triple rinse the container with a suitable solvent (e.g., ethanol or acetone). Collect the rinsate

as hazardous waste. After thorough rinsing, the container can typically be disposed of with

regular laboratory glass or plastic, in accordance with institutional policies.

Waste Containers: Use containers that are in good condition and compatible with the

chemical. Ensure the container is tightly sealed to prevent leaks or the release of vapors.

4. Labeling and Storage:
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Clearly label the waste container with "Waste 3-Hydroxy-4,5-dimethylfuran-2(5H)-one" and

any other components of the waste stream.

Include hazard warnings as appropriate (e.g., "Harmful if Swallowed").

Store the sealed waste container in a designated, well-ventilated chemical waste storage

area, away from incompatible materials.

5. Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.[1][6]

Always follow your institution's specific procedures for chemical waste pickup and disposal.

Disposal of this product and its container must be done in a safe way and comply with local,

state, and federal regulations.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146786#3-hydroxy-4-5-dimethylfuran-2-5h-one-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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